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Compound of Interest

Compound Name: Deta-NO

Cat. No.: B1240627

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Handling the nitric oxide (NO) donor DETA/NO ((Z)-1-[N-(2-aminoethyl)-N-(2-

ammonioethyl)amino]diazen-1-ium-1,2-diolate) requires stringent safety protocols to ensure the

well-being of laboratory personnel and the integrity of research. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to build a

foundation of trust and safety in your laboratory.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
DETA/NO is a crystalline solid that is sensitive to moisture and air.[1] It is classified as a

hazardous substance that can cause skin irritation, serious eye irritation, and respiratory

irritation.[2] Therefore, adherence to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Component Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact, which

can cause irritation.[2] For

solutions with solvents like

DMSO or ethanol, consult

glove manufacturer's chemical

resistance data.

Eye Protection
Safety glasses with side

shields or goggles

To protect against splashes

and airborne particles that can

cause serious eye irritation.[2]

Face Protection Face shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[2]

Experimental Protocol: Safe Handling and Disposal
of DETA/NO
This protocol outlines the essential steps for the safe handling of DETA/NO, from receiving and

storage to use and disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store DETA/NO in a tightly sealed container at -80°C for long-term stability.[1] The

storage area should be dry and well-ventilated.
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Inert Atmosphere: As DETA/NO is sensitive to moisture and air, handling in a glove box with

an inert atmosphere is recommended.[1]

Preparation of Solutions
Warning: This material should be considered hazardous. Do not ingest, inhale, or allow

contact with eyes, skin, or clothing.[1]

Stock Solutions:

Alkaline stock solutions (in 0.01 M NaOH) are stable and can be stored at 0°C for up to 24

hours.[1]

For organic solvents, dissolve in ethanol, DMSO, or dimethylformamide (DMF) that has

been purged with an inert gas.[3]

Working Solutions:

To initiate the release of nitric oxide, add a portion of the alkaline stock solution to a buffer

with a pH of 7.0-7.4.[1]

The half-life of DETA/NO in 0.1 M phosphate buffer (pH 7.4) is 20 hours at 37°C and 56

hours at 22-25°C.[1]

Handling Procedures
Engineering Controls: All work with DETA/NO should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Avoid Contamination: Prevent contact with skin and eyes.[4] Wash hands thoroughly after

handling.[1]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., sand,

silica gel).[4]

Collect the absorbed material into a suitable, closed container for disposal.[4]
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For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Waste Identification: All DETA/NO waste, including empty containers, contaminated PPE,

and unused solutions, should be considered hazardous waste.

Containerization: Collect all waste in clearly labeled, sealed containers.

Disposal: Dispose of the waste through an approved waste disposal plant in accordance with

local, state, and federal regulations.[4] Do not dispose of down the drain.

Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

DETA/NO in a laboratory setting.
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Caption: Workflow for the safe handling of DETA/NO from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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